Cas no 79529-98-9 (6-fluoro-2-phenyl-1H-Benzimidazole)

6-Fluoro-2-phenyl-1H-benzimidazole is a fluorinated benzimidazole derivative characterized by its phenyl substitution at the 2-position and a fluorine atom at the 6-position of the benzimidazole core. This structural motif imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine substitution enhances metabolic stability and bioavailability, while the phenyl group contributes to π-stacking interactions, improving binding affinity in target applications. Its high purity and well-defined structure ensure reproducibility in synthetic pathways. This compound is particularly useful in the development of kinase inhibitors, antimicrobial agents, and materials science applications due to its robust chemical framework and tunable reactivity.

6-fluoro-2-phenyl-1H-Benzimidazole structure

79529-98-9 structure

Product Name:6-fluoro-2-phenyl-1H-Benzimidazole

CAS No:79529-98-9

MF:C₁₃H₉FN₂

MW:212.222366094589

MDL:MFCD01102786

CID:1117919

PubChem ID:4449684

Update Time:2025-06-09

6-fluoro-2-phenyl-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

- 6-fluoro-2-phenyl-1H-Benzimidazole
- 1H-BENZIMIDAZOLE, 5-FLUORO-2-PHENYL-
- 6-fluoro-2-phenyl-1H-benzo[d]imidazole
- AKOS010207070
- 2-Phenyl-5-fluoro-1H-benzimidazole
- LS-12584
- 79529-98-9
- 5-fluoro-2-phenyl-1H-1,3-benzodiazole
- MFCD01102786
- SCHEMBL3340830
- 5-fluoro-2-phenyl-1h-benzimidazole
- ALBB-033277
- MDL： MFCD01102786
- Inchi： 1S/C13H9FN2/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h1-8H,(H,15,16)
- InChI Key： OMLKTNQQJGTCPK-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)NC(C1C=CC=CC=1)=N2

Computed Properties

Exact Mass: 212.07497646g/mol
Monoisotopic Mass: 212.07497646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.289
Boiling Point: 399.3°C at 760 mmHg
Flash Point: 195.3°C
Refractive Index: 1.666

6-fluoro-2-phenyl-1H-Benzimidazole Pricemore >>

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abcr	AB562198-500 mg	5-Fluoro-2-phenyl-1H-benzimidazole; .	79529-98-9		500MG	€272.40	2023-04-13
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